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Compound of Interest

Compound Name: 1,3-Diphenylazetidin-3-ol

Cat. No.: B15457787 Get Quote

Despite a comprehensive search of scientific literature, the discovery and history of a

compound class specifically identified as "diphenylazetidinols" remain elusive. Extensive

database queries have yielded no seminal publications, detailed experimental protocols, or

significant biological activity data associated with this particular chemical scaffold. This

suggests that "diphenylazetidinols" may not be a widely recognized or studied class of

compounds within the fields of chemistry and pharmacology, or they may be more commonly

known under a different nomenclature.

While the specific focus on diphenylazetidinols proved fruitless, the broader search into the

chemistry of azetidines provides a foundational context. Azetidines are a class of four-

membered nitrogen-containing heterocyclic compounds that have garnered interest in

medicinal chemistry due to their presence in various biologically active molecules.[1][2] The

strained four-membered ring of azetidines makes their synthesis challenging but also imparts

unique chemical reactivity.[2][3][4]

Research in the broader field of azetidine chemistry has led to the development of various

synthetic methodologies for creating substituted azetidines. These methods often involve

cycloaddition reactions, ring expansions of aziridines, or the cyclization of 1,3-difunctionalized

precursors.[4][5] The functionalization of the azetidine ring, particularly at the 3-position to

introduce hydroxyl groups (forming azetidinols), is an area of active investigation.[5] For

instance, photochemical methods, such as the Norrish-Yang cyclization, have been explored

for the synthesis of 3-phenylazetidinols as reactive intermediates.[6]
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The biological activities of various substituted azetidines and their analogues, such as azetidin-

2-ones (β-lactams), are well-documented.[7][8][9] These compounds have been investigated

for a wide range of therapeutic applications, including antibacterial, antifungal, anticancer, and

anti-inflammatory activities.[1][7][8] However, within the available literature, there is no specific

mention of diphenyl-substituted azetidin-3-ols exhibiting notable biological effects.

In conclusion, a dedicated history and detailed technical guide on "diphenylazetidinols" cannot

be constructed from the currently available scientific literature. Researchers and professionals

interested in this specific chemical structure may need to conduct exploratory synthesis and

biological screening to establish a foundational body of knowledge. It is also recommended to

verify the chemical nomenclature, as the compounds of interest may be described under a

different systematic or common name.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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